Cas no 865719-78-4 (2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro-
• CAS No: 865719-78-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4258315
• Update Time: 2025-10-31

2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro-

• Inchi： 1S/C11H13FO2/c1-2-11(13)5-6-14-10-7-8(12)3-4-9(10)11/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： SWGLXIXCVUNIOC-UHFFFAOYSA-N
• SMILES： C1OC2=CC(F)=CC=C2C(CC)(O)C1

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±40.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Additional information on 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro-

2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro- (CAS No. 865719-78-4): An Overview of Its Structure, Properties, and Applications

2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro- (CAS No. 865719-78-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Ethyl-7-fluoro-3,4-dihydrobenzopyran-4-ol, belongs to the class of benzopyrans and exhibits a unique combination of structural features that make it a valuable candidate for various applications.

The chemical structure of 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro consists of a benzopyran core with an ethyl group at the 4-position and a fluorine atom at the 7-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. The ethyl group enhances lipophilicity, while the fluorine atom introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have highlighted the potential of 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro in various therapeutic areas. One notable application is its use as a lead compound in the development of neuroprotective agents. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro significantly reduced oxidative stress and inflammation in neuronal cells exposed to toxic stimuli.

In addition to its neuroprotective properties, 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro has also been investigated for its potential as an antidepressant. Preclinical studies have indicated that this compound can modulate serotonin and dopamine levels in the brain, which are crucial neurotransmitters involved in mood regulation. A recent study in Pharmacological Research reported that 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro exhibited significant antidepressant-like effects in animal models of depression.

The pharmacokinetic properties of 2H-1-Benzopyran-4-ol, 4-ethyl-7-fluoro-3,4-dihydro have also been extensively studied. This compound has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a relatively long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

In terms of synthetic methods, 2H-1-Benzopyran-4-o, 4-Ethyl-, 7-fluoro-, 3aS-(3aα)-t-butyl ester has been synthesized using various approaches. One common method involves the condensation of an appropriate chalcone with a substituted phenol followed by cyclization and reduction steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The structural diversity within the benzopyran class allows for extensive modification and optimization to enhance the therapeutic potential of 2H-Benzopyran, 5-(aminomethyl)-6-chloro-, monohydrochloride (1:1). For example, substituting different functional groups at various positions on the benzopyran core can result in compounds with improved potency and selectivity for specific biological targets. This flexibility makes 2H-Benzopyran, 5-(aminomethyl)-6-chloro-, monohydrochloride (1:1) an attractive scaffold for drug discovery efforts.

In conclusion, 2H-Benzopyran, 5-(aminomethyl)-6-chloro-, monohydrochloride (1:1) (CAS No. 865719), specifically 2H-Benzopyran, 5-(aminomethyl)-6-chloro-, monohydrochloride (1:1), represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable lead compound for further development into therapeutic agents targeting neurological disorders and mood disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.